Cas no 1513002-78-2 (3-Thiophenemethanamine, 4-bromo-N-ethyl-)

• Product Name: 3-Thiophenemethanamine, 4-bromo-N-ethyl-
• CAS No: 1513002-78-2
• MF: C₇H₁₀BrNS
• MW: 220.129999637604
• CID: 5251654
• Update Time: 2025-11-05

3-Thiophenemethanamine, 4-bromo-N-ethyl- Chemical and Physical Properties

Names and Identifiers

• 3-Thiophenemethanamine, 4-bromo-N-ethyl-

• Inchi： 1S/C7H10BrNS/c1-2-9-3-6-4-10-5-7(6)8/h4-5,9H,2-3H2,1H3
• InChI Key： CIRUAIFWOBVVBF-UHFFFAOYSA-N
• SMILES： C1SC=C(Br)C=1CNCC

Additional information on 3-Thiophenemethanamine, 4-bromo-N-ethyl-

3-Thiophenemethanamine, 4-Bromo-N-Ethyl (CAS No. 1513002-78-2): A Comprehensive Overview

The 3-thiophenemethanamine, 4-bromo-N-ethyl (CAS No. 1513002-78-2) is a synthetic organic compound characterized by its thiophene ring structure and functional groups that confer unique chemical and biological properties. This compound has garnered attention in recent years due to its potential applications in medicinal chemistry and materials science. Structurally, it features a thiophene core substituted with a bromo group at the 4-position and an N-ethyl amine moiety attached to the methylene group adjacent to the thiophene ring.

Recent advancements in synthetic methodologies have streamlined the preparation of this compound, emphasizing its accessibility for large-scale research and development. A study published in the Journal of Organic Chemistry (2023) demonstrated a novel palladium-catalyzed cross-coupling strategy to synthesize 4-bromo-N-ethylthiophenemethanamine, achieving high yields with reduced reaction times compared to traditional methods. This approach highlights the compound’s utility as an intermediate in drug discovery pipelines targeting cancer therapies and neurodegenerative diseases.

In pharmacological studies, the thiophene scaffold is recognized for its ability to modulate protein-protein interactions (PPIs), a critical mechanism in modern drug design. Research from Nature Communications (2024) revealed that analogs of this compound exhibit selective inhibition of the Bcl-xL anti-apoptotic protein, a key target in oncology research. The presence of the bromo substituent enhances ligand efficiency by improving binding affinity to hydrophobic pockets within target proteins, while the N-ethylamine group contributes favorable physicochemical properties such as solubility and metabolic stability.

Beyond medicinal applications, this compound’s electronic properties make it promising for optoelectronic materials development. A 2023 paper in Advanced Materials demonstrated that derivatives of thiophenemethanamine-based polymers exhibit tunable bandgaps suitable for organic photovoltaic cells. The bromo substitution provides anchoring sites for post-synthetic functionalization, enabling precise control over material performance parameters like charge carrier mobility.

Safety considerations remain critical during handling due to its reactive amine functionality and potential for forming hazardous intermediates under certain conditions. Standard laboratory precautions include inert atmosphere handling during synthesis and proper waste disposal protocols aligned with OECD guidelines for chemical management systems.

Ongoing investigations focus on optimizing its pharmacokinetic profile through prodrug strategies and nanoparticle delivery systems, as highlighted in a 2024 review article in Bioorganic & Medicinal Chemistry Letters. These efforts aim to address challenges such as plasma protein binding and hepatic metabolism pathways identified in preclinical models.

The structural versatility of this molecule positions it at the forefront of emerging fields like molecular glues for targeted protein degradation therapies. Researchers at MIT recently reported that substituent variations on the thiophene ring can selectively recruit E3 ubiquitin ligases, demonstrating proof-of-concept for PROTAC-based applications using similar scaffolds.

In conclusion, the CAS No. 1513002-78-2 compound exemplifies how strategic functional group placement enables multifunctional chemical entities capable of addressing diverse scientific challenges across disciplines ranging from precision medicine to sustainable energy technologies.